N-cyclohexyl-2-[8-(4-methoxyphenyl)-3,4-dioxo-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazin-2-yl]acetamide

• IUPAC Name: N-cyclohexyl-2-[8-(4-methoxyphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]acetamide
• InChI: InChI=1S/C20H25N5O4/c1-29-16-9-7-15(8-10-16)23-11-12-24-18(27)19(28)25(22-20(23)24)13-17(26)21-14-5-3-2-4-6-14/h7-10,14H,2-6,11-13H2,1H3,(H,21,26)
• InChI Key: OAEVSDJCTMOHPP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC(=O)NC4CCCCC4
• Molecular Formula: C20H25N5O4
• Molecular Weight: 399.4 g/mol
• CAS No.: 941995-92-2

Description

This compound is a complex organic molecule that contains several functional groups, including an imidazo[2,1-c][1,2,4]triazin-2-yl group, a methoxyphenyl group, and an acetamide group attached to a cyclohexyl ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the preparation of the individual functional groups and then combining them through various reactions. Unfortunately, without specific literature or studies on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The imidazo[2,1-c][1,2,4]triazin-2-yl group, for example, is a bicyclic structure containing nitrogen atoms.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For this compound, we can expect properties typical of organic compounds with similar functional groups.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied in the context of drug development. Without specific studies on this compound, it’s difficult to provide details on its mechanism of action.

Safety and Hazards

Without specific studies or data on this compound, it’s difficult to provide detailed information on its safety and hazards. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could also involve investigating its interactions with biological systems, which could be relevant for drug development.